Cas no 113269-21-9 (3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 113269-21-9
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 842639
• PubChem ID: 951040
• Update Time: 2025-05-26

3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIMETHYL-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
• 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• AKOS BBS-00000517
• J-510584
• F0912-2605
• Oprea1_401668
• AKOS000115885
• STK088397
• EN300-03060
• 3-(3,5-dimethylphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• SR-01000556756-1
• 113269-21-9
• G76006
• 3-(3,5-dimethylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-(3,5-dimethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CS-0219103
• STL272869
• Oprea1_732890
• EU-0094353
• SR-01000556756
• Z56820891
• AKOS001026036
• 3-(3,5-Dimethylphenyl)-2-mercaptoquinazolin-4(3H)-one
• 3-(3,5-dimethylphenyl)-2-sulfanylquinazolin-4(3H)-one

• MDL： MFCD02724839
• Inchi： 1S/C16H14N2OS/c1-10-7-11(2)9-12(8-10)18-15(19)13-5-3-4-6-14(13)17-16(18)20/h3-9H,1-2H3,(H,17,20)
• InChI Key： VXJYPZPVUGXPEI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 113269-21-9) and Its Emerging Applications in Chemical Biology

The compound 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, identified by the CAS number 113269-21-9, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic sulfone derivative has garnered attention due to its unique structural features and its ability to interact with biological targets in novel ways. The presence of both a tetrahydroquinazolinone core and a dimethylphenyl substituent endows this molecule with distinct electronic and steric properties, making it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of sulfone-containing compounds in developing therapeutics. Sulfones are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one allows for precise modulation of its interactions with biological systems. This compound has been studied for its potential to modulate enzyme activity and cellular signaling pathways, particularly those involved in cancer progression and inflammation.

In the context of current research, the dimethylphenyl moiety plays a crucial role in determining the compound's binding affinity and selectivity. This aromatic group can engage in π-stacking interactions with biomolecules, enhancing its ability to disrupt or stabilize protein-protein interactions. Such interactions are often critical in disease pathways and can be exploited to develop novel therapeutic strategies. The tetrahydroquinazolinone ring further contributes to the molecule's conformational flexibility, allowing it to adopt multiple binding modes that can improve its efficacy against target proteins.

One of the most compelling aspects of 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is its potential as a lead compound for further derivatization. Researchers have leveraged this scaffold to generate libraries of analogs with tailored biological activities. By modifying the substitution patterns on the aromatic ring or altering the sulfone linkage, chemists can fine-tune the compound's pharmacokinetic properties and target specificity. This approach has been particularly successful in identifying molecules that exhibit improved solubility and reduced toxicity compared to earlier generations of drugs.

The sulfone group itself is a key feature that contributes to the compound's reactivity and bioactivity. Sulfones are known to undergo various chemical transformations, including nucleophilic addition and oxidation reactions, which can be harnessed for both synthetic purposes and biological function. In particular, the sulfone linkage has been shown to enhance binding interactions by forming hydrogen bonds or participating in electrostatic interactions with polar residues on target proteins. This versatility makes 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one a promising candidate for further exploration.

Recent studies have begun to elucidate the mechanism of action of this compound in vitro and in vivo. Initial findings suggest that it may interfere with key signaling pathways by inhibiting the activity of specific enzymes or disrupting protein-protein interactions. For instance, researchers have observed that derivatives of this scaffold can inhibit kinases involved in cell proliferation and survival. These effects make it an attractive candidate for developing treatments against various types of cancer. Additionally, preclinical studies have hinted at its potential role in modulating inflammatory responses by interacting with transcription factors and cytokine receptors.

The synthesis of 3-(3,5-dimethylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents another area of significant interest. The synthesis involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the tetrahydroquinazolinone ring followed by sulfone introduction at the 2-position. Advances in synthetic methodologies have enabled more efficient routes to this compound， reducing both cost and environmental impact while improving scalability for industrial applications.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes efficiently due to its lipophilic nature。 This property is critical for ensuring adequate bioavailability， allowing it to reach target sites within cells where it can exert its effects。 Additionally， computational modeling has been used extensively to predict how different derivatives might behave biologically， allowing researchers to prioritize which compounds are most likely to succeed in further development。

In conclusion， 3-(3，5-dimethylphenyl)-2-sulfanylidene-1，2，3，4-tetrahydroquinazolin-4-one (CAS No．113269-21-9) is a structurally unique molecule with significant promise in chemical biology。 Its combination of a tetrahydroquinazolinone core、a dimethylphenyl substituent、and a sulfone group makes it an ideal candidate for drug discovery efforts aimed at modulating disease-related pathways。 Ongoing research continues to uncover new applications for this compound， solidifying its importance as a lead structure for future therapeutics。